Cas no 82430-43-1 (2-Propanol, 1-chloro-3-phenoxy-, (S)-)

2-Propanol, 1-chloro-3-phenoxy-, (S)- structure
82430-43-1 structure
Product Name:2-Propanol, 1-chloro-3-phenoxy-, (S)-
CAS No:82430-43-1
MF:C9H11ClO2
MW:186.635442018509
CID:692075
PubChem ID:11745358
Update Time:2025-04-19

2-Propanol, 1-chloro-3-phenoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-chloro-3-phenoxy-, (S)-
    • 82430-43-1
    • SCHEMBL6306513
    • HCTDRZMGZRHFJV-MRVPVSSYSA-N
    • (s)-1-chloro-3-phenoxy-2-propanol
    • DTXSID10471666
    • (2S)-1-CHLORO-3-PHENOXYPROPAN-2-OL
    • Inchi: 1S/C9H11ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2/t8-/m1/s1
    • InChI Key: HCTDRZMGZRHFJV-MRVPVSSYSA-N
    • SMILES: ClC[C@H](COC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 186.0447573g/mol
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų
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